Cas no 2227868-63-3 (tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate
• CAS No: 2227868-63-3
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 6012233
• PubChem ID: 165971917
• Update Time: 2025-06-08

tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate
• 2227868-63-3
• EN300-1902470
• tert-butyl N-{4-[(3S)-3-aminobutyl]-3-fluorophenyl}carbamate

• Inchi： 1S/C15H23FN2O2/c1-10(17)5-6-11-7-8-12(9-13(11)16)18-14(19)20-15(2,3)4/h7-10H,5-6,17H2,1-4H3,(H,18,19)/t10-/m0/s1
• InChI Key： XNELAMSHTNCLNI-JTQLQIEISA-N
• SMILES： FC1C=C(C=CC=1CC[C@H](C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate

Research Brief on tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate (CAS: 2227868-63-3)

In recent years, the compound tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate (CAS: 2227868-63-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and aminobutyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate involves a multi-step process that leverages advanced organic chemistry techniques, including asymmetric synthesis and fluorination reactions. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug development. Notably, the stereochemistry at the 3-position of the aminobutyl chain (3S configuration) has been identified as a key factor influencing the compound's biological activity, particularly its binding affinity to target proteins.

From a pharmacological perspective, tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, recent in vitro studies have shown that this compound effectively suppresses the activity of kinases such as JAK3 and BTK, which are implicated in autoimmune diseases and certain cancers. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Moreover, the fluorophenyl group in this molecule enhances its metabolic stability, addressing a common challenge in drug design where rapid degradation limits therapeutic efficacy. Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with the compound exhibiting prolonged half-life and minimal toxicity at therapeutic doses. These properties position it as a promising candidate for further preclinical evaluation.

In addition to its standalone therapeutic potential, tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate has been explored as a building block in the synthesis of more complex drug conjugates. For example, researchers have successfully incorporated it into antibody-drug conjugates (ADCs) targeting tumor-specific antigens, leveraging its stability and bioactivity to enhance the efficacy of targeted cancer therapies. Early-stage clinical trials are anticipated to evaluate these applications in the coming years.

In conclusion, the compound tert-butyl N-{4-(3S)-3-aminobutyl-3-fluorophenyl}carbamate (CAS: 2227868-63-3) represents a versatile and pharmacologically active molecule with broad implications for drug discovery and development. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, making it a focal point in the intersection of chemical biology and pharmaceutical sciences. Future studies will likely explore its applications in precision medicine and combination therapies, further solidifying its role in advancing modern therapeutics.